2-Methyl-4-nitrobenzoic acid
Cat. No. B129869
M. Wt: 181.15 g/mol
InChI Key: XXXOBNJIIZQSPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08633312B2
Procedure details
In accordance with general method S, 5.00 g (27.60 mmol) of 2-methyl-4-nitro-benzoic acid are dissolved in 20 ml of methanol, with heating, and 6 ml of concentrated sulfuric acid are added. The mixture is refluxed for 5 h. Yield: 4.90 g (90.9%); melting point: 73.6° C.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:10]=[C:9]([N+:11]([O-:13])=[O:12])[CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].S(=O)(=O)(O)O.[CH3:19]O>>[CH3:19][O:5][C:4](=[O:6])[C:3]1[CH:7]=[CH:8][C:9]([N+:11]([O-:13])=[O:12])=[CH:10][C:2]=1[CH3:1]
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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CC1=C(C(=O)O)C=CC(=C1)[N+](=O)[O-]
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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CO
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Step Two
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Name
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Quantity
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6 mL
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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with heating
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture is refluxed for 5 h
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Duration
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5 h
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Outcomes
Product
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Name
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Type
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Smiles
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COC(C1=C(C=C(C=C1)[N+](=O)[O-])C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
